Cas no 303145-31-5 ((5-CHLORO-3-METHYL-1-BENZOFURAN-2-YL)(3,4-DICHLOROPHENYL)METHANONE)

(5-CHLORO-3-METHYL-1-BENZOFURAN-2-YL)(3,4-DICHLOROPHENYL)METHANONE is a benzofuran-derived methanone compound featuring chloro and methyl substituents on the benzofuran core and dichlorophenyl moiety. Its distinct structure contributes to potential reactivity in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The presence of multiple halogen groups enhances its utility in cross-coupling reactions and further functionalization. The compound’s crystalline nature and defined molecular weight (327.59 g/mol) facilitate precise handling in research settings. Its stability under standard conditions makes it suitable for controlled experimentation. This compound may serve as a key precursor in the development of biologically active molecules, though thorough evaluation of its properties is recommended prior to application.
(5-CHLORO-3-METHYL-1-BENZOFURAN-2-YL)(3,4-DICHLOROPHENYL)METHANONE structure
303145-31-5 structure
Product Name:(5-CHLORO-3-METHYL-1-BENZOFURAN-2-YL)(3,4-DICHLOROPHENYL)METHANONE
CAS No:303145-31-5
MF:C16H9Cl3O2
MW:339.60046172142
CID:5165509
Update Time:2026-03-04

(5-CHLORO-3-METHYL-1-BENZOFURAN-2-YL)(3,4-DICHLOROPHENYL)METHANONE Chemical and Physical Properties

Names and Identifiers

    • (5-CHLORO-3-METHYL-1-BENZOFURAN-2-YL)(3,4-DICHLOROPHENYL)METHANONE
    • 5-chloro-2-(3,4-dichlorobenzoyl)-3-methyl-1-benzofuran
    • Methanone, (5-chloro-3-methyl-2-benzofuranyl)(3,4-dichlorophenyl)-
    • Inchi: 1S/C16H9Cl3O2/c1-8-11-7-10(17)3-5-14(11)21-16(8)15(20)9-2-4-12(18)13(19)6-9/h2-7H,1H3
    • InChI Key: ZOKBPCZUYALUIB-UHFFFAOYSA-N
    • SMILES: C(C1=C(C)C2=CC(Cl)=CC=C2O1)(C1=CC=C(Cl)C(Cl)=C1)=O

(5-CHLORO-3-METHYL-1-BENZOFURAN-2-YL)(3,4-DICHLOROPHENYL)METHANONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
11J-544S-1MG
(5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone
303145-31-5 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
11J-544S-5MG
(5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone
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Key Organics Ltd
11J-544S-10MG
(5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone
303145-31-5 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
11J-544S-50MG
(5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone
303145-31-5 >90%
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£102.00 2025-02-08
Key Organics Ltd
11J-544S-100MG
(5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone
303145-31-5 >90%
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00881026-1g
5-Chloro-2-(3,4-dichlorobenzoyl)-3-methyl-1-benzofuran
303145-31-5 90%
1g
¥2401.0 2023-03-30
Ambeed
A885252-1g
5-Chloro-2-(3,4-dichlorobenzoyl)-3-methyl-1-benzofuran
303145-31-5 90%
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Additional information on (5-CHLORO-3-METHYL-1-BENZOFURAN-2-YL)(3,4-DICHLOROPHENYL)METHANONE

Introduction to (5-CHLORO-3-METHYL-1-BENZOFURAN-2-YL)(3,4-DICHLOROPHENYL)METHANONE (CAS No. 303145-31-5)

(5-Chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone, also known by its CAS number 303145-31-5, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of (5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone is characterized by a benzofuran ring system substituted with a chloro and methyl group at positions 5 and 3, respectively. The molecule also features a dichlorophenyl group attached to the methanone moiety. This unique structural arrangement contributes to its pharmacological profile and has been the subject of numerous studies aimed at elucidating its mechanisms of action and potential therapeutic uses.

Recent research has highlighted the potential of (5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The study also found that the compound can modulate the activity of key signaling pathways involved in inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, (5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone has shown promise in cancer research. A 2021 study published in Cancer Letters reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), which contribute to cell death.

The pharmacokinetic properties of (5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2020 found that the compound has favorable oral bioavailability and a moderate half-life, making it a promising candidate for further development as an oral therapeutic agent. The study also noted that the compound exhibits low toxicity in animal models, which is an important consideration for drug development.

The synthetic route for (5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone has been well-documented in the literature. One common method involves the reaction of 5-chloro-3-methylbenzofuran with 3,4-dichlorobenzoyl chloride in the presence of a base such as triethylamine. This reaction proceeds via a Friedel-Crafts acylation mechanism and yields the desired product with high purity and yield.

In conclusion, (5-chloro-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone (CAS No. 303145-31-5) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological profile, this compound holds significant potential for advancing treatments in various medical fields.

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